N-(4-propoxyphenyl)-2-thiophenecarboxamide

• IUPAC Name: N-(4-propoxyphenyl)thiophene-2-carboxamide
• InChI: InChI=1S/C14H15NO2S/c1-2-9-17-12-7-5-11(6-8-12)15-14(16)13-4-3-10-18-13/h3-8,10H,2,9H2,1H3,(H,15,16)
• InChI Key: INVPUVZODKTGPH-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=C(C=C1)NC(=O)C2=CC=CS2
• Molecular Formula: C14H15NO2S
• Molecular Weight: 261.34 g/mol

Description

N-(4-propoxyphenyl)-2-thiophenecarboxamide, also known as PPTC, is a chemical compound that has gained attention in scientific research due to its potential therapeutic effects on various diseases and disorders. PPTC belongs to the class of compounds known as thiophenes, which have been shown to possess a wide range of biological activities.

Mechanism of Action

The exact mechanism of action of N-(4-propoxyphenyl)-2-thiophenecarboxamide is not fully understood. However, it is believed that this compound exerts its therapeutic effects by modulating the activity of certain enzymes and proteins involved in the clearance of toxic protein aggregates. This compound has been shown to enhance the activity of autophagy, a cellular process that is responsible for the degradation of damaged or unwanted proteins.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. In addition to its effects on autophagy, this compound has been shown to modulate the activity of various neurotransmitters and receptors in the brain. This compound has also been shown to have anti-inflammatory and antioxidant effects, which may contribute to its therapeutic effects in neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(4-propoxyphenyl)-2-thiophenecarboxamide as a research tool is its specificity for certain enzymes and proteins involved in the clearance of toxic protein aggregates. This specificity allows researchers to study the effects of this compound on these processes in a more targeted manner. However, one of the limitations of this compound is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on N-(4-propoxyphenyl)-2-thiophenecarboxamide. One area of interest is the development of more potent and selective analogs of this compound. Another area of interest is the investigation of this compound's effects on other diseases and disorders, such as Huntington's disease and amyotrophic lateral sclerosis. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on various cellular processes.

Scientific Research Applications

N-(4-propoxyphenyl)-2-thiophenecarboxamide has been extensively studied for its potential therapeutic effects on various diseases and disorders. One of the most promising applications of this compound is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. This compound has been shown to enhance the clearance of toxic protein aggregates, which are a hallmark of these diseases. Additionally, this compound has been shown to improve cognitive function in animal models of Alzheimer's disease.